2-(3-bromophenoxy)-N-(1-propyl-4-piperidinyl)propanamide
Overview
Description
2-(3-bromophenoxy)-N-(1-propyl-4-piperidinyl)propanamide, also known as BPP, is a chemical compound that has attracted significant attention in scientific research. BPP belongs to the class of piperidine derivatives and has been found to exhibit a range of biological activities, making it a promising candidate for the development of new drugs.
Mechanism of Action
2-(3-bromophenoxy)-N-(1-propyl-4-piperidinyl)propanamide exerts its biological effects by acting as a selective antagonist of the D2 dopamine receptor. It binds to the receptor and prevents the activation of downstream signaling pathways, resulting in a decrease in the release of neurotransmitters such as dopamine and serotonin. This mechanism of action is responsible for the analgesic and anticonvulsant effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, indicating its potential anti-inflammatory effects. This compound has also been found to reduce the levels of oxidative stress markers such as malondialdehyde and increase the activity of antioxidant enzymes such as superoxide dismutase, indicating its potential antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(3-bromophenoxy)-N-(1-propyl-4-piperidinyl)propanamide is its high selectivity for the D2 dopamine receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the effects of this compound on other dopamine receptor subtypes and other neurotransmitter systems are not well understood, which limits its potential applications.
Future Directions
There are several future directions for the study of 2-(3-bromophenoxy)-N-(1-propyl-4-piperidinyl)propanamide. One area of research is the development of more potent and selective D2 dopamine receptor antagonists based on the structure of this compound. Another area of research is the investigation of the effects of this compound on other neurotransmitter systems and receptor subtypes. Additionally, the potential therapeutic applications of this compound for neurological disorders such as Parkinson's disease and epilepsy should be further explored.
Scientific Research Applications
2-(3-bromophenoxy)-N-(1-propyl-4-piperidinyl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of biological activities such as anti-inflammatory, analgesic, and anticonvulsant effects. This compound has also been shown to have a significant effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and epilepsy.
properties
IUPAC Name |
2-(3-bromophenoxy)-N-(1-propylpiperidin-4-yl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25BrN2O2/c1-3-9-20-10-7-15(8-11-20)19-17(21)13(2)22-16-6-4-5-14(18)12-16/h4-6,12-13,15H,3,7-11H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AELSVKDOORMOPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NC(=O)C(C)OC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.